Cas no 43024-40-4 (3-bromo-7-ethyl-5-methylpyrazolo1,5-apyrimidine)

3-Bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a pyrazolopyrimidine core substituted with bromo, ethyl, and methyl functional groups. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceutical and agrochemical research. The bromine atom at the 3-position enhances reactivity for further functionalization via cross-coupling or nucleophilic substitution reactions. The ethyl and methyl groups contribute to steric and electronic modulation, influencing binding affinity in target molecules. Its well-defined crystalline form ensures consistent purity, facilitating reproducible results in medicinal chemistry and material science. The compound’s stability under standard storage conditions further supports its utility in multistep synthetic pathways.

3-bromo-7-ethyl-5-methylpyrazolo1,5-apyrimidine structure

43024-40-4 structure

Product Name:3-bromo-7-ethyl-5-methylpyrazolo1,5-apyrimidine

CAS No:43024-40-4

MF:C₉H₁₀BrN₃

MW:240.0998005867

CID:2638767

PubChem ID:20324960

Update Time:2025-11-06

3-bromo-7-ethyl-5-methylpyrazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

- 3-bromo-7-ethyl-5-methylpyrazolo1,5-apyrimidine
- 43024-40-4
- EN300-1130486
- CHEMBL3246725
- SCHEMBL11609944
- 3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine
- Inchi： 1S/C9H10BrN3/c1-3-7-4-6(2)12-9-8(10)5-11-13(7)9/h4-5H,3H2,1-2H3
- InChI Key： ZABXHTCHXWBQMY-UHFFFAOYSA-N
- SMILES： BrC1C=NN2C=1N=C(C)C=C2CC

Computed Properties

Exact Mass: 239.006
Monoisotopic Mass: 239.006
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.2A^2
XLogP3: 2.3

3-bromo-7-ethyl-5-methylpyrazolo1,5-apyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1130486-0.05g	3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine	43024-40-4	95%	0.05g	$707.0	2023-10-26
Enamine	EN300-1130486-0.1g	3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine	43024-40-4	95%	0.1g	$741.0	2023-10-26
Enamine	EN300-1130486-0.25g	3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine	43024-40-4	95%	0.25g	$774.0	2023-10-26
Enamine	EN300-1130486-0.5g	3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine	43024-40-4	95%	0.5g	$809.0	2023-10-26
Enamine	EN300-1130486-1.0g	3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine	43024-40-4		1g	$1256.0	2023-06-09
Enamine	EN300-1130486-2.5g	3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine	43024-40-4	95%	2.5g	$1650.0	2023-10-26
Enamine	EN300-1130486-5.0g	3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine	43024-40-4		5g	$3645.0	2023-06-09
Enamine	EN300-1130486-10.0g	3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine	43024-40-4		10g	$5405.0	2023-06-09
Enamine	EN300-1130486-1g	3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine	43024-40-4	95%	1g	$842.0	2023-10-26
Enamine	EN300-1130486-5g	3-bromo-7-ethyl-5-methylpyrazolo[1,5-a]pyrimidine	43024-40-4	95%	5g	$2443.0	2023-10-26